Cas no 590353-81-4 (4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 590353-81-4
• MF: C₁₃H₁₄ClN₃OS
• MW: 295.787760257721
• MDL: MFCD03945743
• CID: 868749
• Update Time: 2026-04-29

4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((2-chloro-5-methylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3-[(2-chloro-5-methylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[(2-chloro-5-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 5-[(2-chloro-5-methylphenoxy)methyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-[(2-chloro-5-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1MP6VW
• ALBB-003382
• BBL017014
• CTK5J4559
• MolPort-001-576-672
• Oprea1_775047
• 4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03945743
• Inchi： InChI=1S/C13H14ClN3OS/c1-3-6-17-12(15-16-13(17)19)8-18-11-7-9(2)4-5-10(11)14/h3-5,7H,1,6,8H2,2H3,(H,16,19)
• InChI Key： PREAFWKUAPOBKJ-UHFFFAOYSA-N
• SMILES： C=CCN1C(=NN=C1S)COC2=C(C=CC(=C2)C)Cl

Computed Properties

• Exact Mass: 295.05500
• Monoisotopic Mass: 295.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.29
• Boiling Point: 401.3°C at 760 mmHg
• Flash Point: 196.5°C
• Refractive Index: 1.623
• PSA: 78.74000
• LogP: 3.29360

4-Allyl-5-(2-chloro-5-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT